tert-butyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxylate
CAS No.: 1803584-02-2
Cat. No.: VC2599429
Molecular Formula: C12H20N4O3
Molecular Weight: 268.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1803584-02-2 |
|---|---|
| Molecular Formula | C12H20N4O3 |
| Molecular Weight | 268.31 g/mol |
| IUPAC Name | tert-butyl 3-(2-methyl-1,2,4-triazol-3-yl)morpholine-4-carboxylate |
| Standard InChI | InChI=1S/C12H20N4O3/c1-12(2,3)19-11(17)16-5-6-18-7-9(16)10-13-8-14-15(10)4/h8-9H,5-7H2,1-4H3 |
| Standard InChI Key | ZZYQYIZJQMXVGQ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)N1CCOCC1C2=NC=NN2C |
| Canonical SMILES | CC(C)(C)OC(=O)N1CCOCC1C2=NC=NN2C |
Introduction
Chemical Structure and Properties
Structural Identifiers and Chemical Composition
tert-butyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxylate possesses a well-defined chemical structure with specific identifiers that facilitate its recognition and study in chemical databases and literature. The compound consists of three primary structural components: a 1-methyl-1H-1,2,4-triazole ring, a morpholine ring, and a tert-butyloxycarbonyl group. The morpholine ring is connected to the triazole at the 3-position of the morpholine, while the tert-butyloxycarbonyl group is attached to the nitrogen of the morpholine ring .
The chemical composition of this compound is represented by the molecular formula C12H20N4O3, with a precise molecular weight of 268.31 g/mol . This formula indicates the presence of 12 carbon atoms, 20 hydrogen atoms, 4 nitrogen atoms, and 3 oxygen atoms arranged in a specific configuration that gives the compound its characteristic properties and potential biological activities.
The compound likely exhibits characteristics typical of compounds containing triazole and morpholine ring systems. The presence of the tert-butyloxycarbonyl group and the morpholine oxygen likely confers moderate polarity to the molecule, potentially influencing its solubility in various solvents. The nitrogen atoms in the triazole ring may serve as hydrogen bond acceptors, further affecting the compound's intermolecular interactions and physicochemical properties.
| Structural Feature | Potential Biological Activity | Therapeutic Areas |
|---|---|---|
| 1,2,4-Triazole ring | Antimicrobial, antifungal, antiviral, anti-inflammatory | Infectious diseases, inflammatory conditions |
| Morpholine ring | Antimicrobial, anticancer | Infectious diseases, oncology |
| Combined triazole-morpholine | Potentially enhanced or synergistic effects | Multiple therapeutic areas |
| tert-Butyloxycarbonyl group | Improved pharmacokinetics, enhanced bioavailability | Facilitates drug delivery |
It is important to note that while these potential applications are suggested based on the structural features of the compound, specific biological activities and therapeutic applications would need to be confirmed through appropriate experimental studies, including in vitro and in vivo testing.
| Precautionary Statement Code | Description | Implementation |
|---|---|---|
| P261 | Avoid breathing dust/fume/gas/mist/vapors/spray | Use in well-ventilated areas or under fume hoods |
| P264 | Wash hands thoroughly after handling | Establish proper hand washing protocols |
| P271 | Use only outdoors or in a well-ventilated area | Ensure adequate ventilation in work areas |
| P280 | Wear protective gloves/protective clothing/eye protection/face protection | Use appropriate personal protective equipment |
| P302+P352 | IF ON SKIN: Wash with plenty of water | Have washing facilities readily available |
| P304+P340 | IF INHALED: Remove person to fresh air and keep comfortable for breathing | Ensure access to fresh air |
| P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing | Have eye wash stations available |
| P312 | Call a POISON CENTER/doctor if you feel unwell | Have emergency contact information readily available |
| P332+P313 | If skin irritation occurs: Get medical advice/attention | Be prepared to seek medical assistance |
| P337+P313 | If eye irritation persists: Get medical advice/attention | Be prepared to seek medical assistance |
| P362 | Take off contaminated clothing | Have clean replacement clothing available |
| P403+P233 | Store in a well-ventilated place. Keep container tightly closed | Ensure proper storage conditions |
| P405 | Store locked up | Secure storage area |
| P501 | Dispose of contents/container according to local/regional/national/international regulations | Follow appropriate disposal procedures |
These precautionary measures highlight the importance of minimizing exposure to the compound through appropriate engineering controls, personal protective equipment, and proper handling procedures. Adherence to these safety guidelines is essential for preventing potential adverse effects associated with exposure to this compound.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume